Cas no 812643-49-5 (BENZOIC ACID, 2,3,5-TRIFLUORO-4-(4-METHYL-1-PIPERAZINYL)-)

• Product Name: BENZOIC ACID, 2,3,5-TRIFLUORO-4-(4-METHYL-1-PIPERAZINYL)-
• CAS No: 812643-49-5
• MF: C₁₂H₁₃F₃N₂O₂
• MW: 274.239033460617
• CID: 3382380
• PubChem ID: 86016571
• Update Time: 2025-06-27

BENZOIC ACID, 2,3,5-TRIFLUORO-4-(4-METHYL-1-PIPERAZINYL)- Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 2,3,5-TRIFLUORO-4-(4-METHYL-1-PIPERAZINYL)-
• 2,3,5-Trifluoro-4-(4-methylpiperazin-1-yl)benzoic acid
• 812643-49-5

• Inchi： 1S/C12H13F3N2O2/c1-16-2-4-17(5-3-16)11-8(13)6-7(12(18)19)9(14)10(11)15/h6H,2-5H2,1H3,(H,18,19)
• InChI Key： LGPZFOWYMRRNOM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(F)=C(N2CCN(C)CC2)C(F)=C1F

Computed Properties

• Exact Mass: 274.09291215Da
• Monoisotopic Mass: 274.09291215Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 43.8Ų

Additional information on BENZOIC ACID, 2,3,5-TRIFLUORO-4-(4-METHYL-1-PIPERAZINYL)-

Introduction to BENZOIC ACID, 2,3,5-TRIFLUORO-4-(4-METHYL-1-PIPERAZINYL) and Its Applications in Modern Chemical Biology

BENZOIC ACID, 2,3,5-trifluoro-4-(4-methyl-1-piperazinyl) (CAS no. 812643-49-5) is a fluorinated benzamide derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound exhibits a unique structural configuration that imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and molecular pharmacology.

The presence of multiple fluorine atoms in the benzene ring and the piperazine moiety at the para position relative to the trifluoromethyl group contributes to the compound's enhanced lipophilicity and metabolic stability. These characteristics are particularly advantageous in the development of bioactive molecules that require prolonged circulation times within biological systems. The trifluoromethyl group, in particular, is known to improve binding affinity and selectivity, which are critical factors in designing high-efficacy therapeutic agents.

In recent years, there has been a surge in research focused on developing novel fluorinated compounds for their potential therapeutic benefits. The structural motif of BENZOIC ACID, 2,3,5-trifluoro-4-(4-methyl-1-piperazinyl) has been explored in various contexts, including its role as an intermediate in synthesizing kinase inhibitors and other small-molecule drugs. The piperazine ring not only enhances solubility but also modulates receptor interactions, making it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of this compound is its application in targeting neurological disorders. Piperazine derivatives are well-documented for their ability to interact with central nervous system (CNS) receptors. The fluorinated benzamide core further enhances its potential by improving blood-brain barrier penetration. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The precise modulation of biological pathways by these compounds offers a new frontier in neuropharmacology.

The synthesis of BENZOIC ACID, 2,3,5-trifluoro-4-(4-methyl-1-piperazinyl) involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to construct the complex molecular framework efficiently. The fluorine atoms are introduced through various strategies such as electrophilic aromatic substitution or nucleophilic aromatic substitution, which highlight the compound's synthetic versatility.

The pharmacological profile of this compound has been extensively studied both in vitro and in vivo. Preclinical data indicate that it exhibits significant inhibitory activity against specific targets relevant to cancer and inflammation. The trifluoromethyl group plays a crucial role in stabilizing enzyme-substrate interactions, thereby enhancing drug efficacy. Additionally, the piperazine moiety contributes to favorable pharmacokinetic properties, including reduced toxicity and improved bioavailability.

In the realm of drug development, the use of computational chemistry tools has become indispensable for predicting the biological activity of novel compounds. Molecular modeling studies on BENZOIC ACID, 2,3,5-trifluoro-4-(4-methyl-1-piperazinyl) have provided insights into its binding mode with target proteins. These simulations have helped researchers refine the structure-activity relationships (SARs) of related compounds, accelerating the discovery process.

The growing interest in fluorinated compounds is also driven by their unique physicochemical properties that make them suitable for formulation into diverse drug delivery systems. For instance, lipophilic fluorinated molecules can be incorporated into nanoparticles or micelles to enhance targeted delivery to specific tissues or organs. This approach has shown promise in improving therapeutic outcomes while minimizing side effects.

Future research directions for this compound include exploring its potential as an antiviral agent. The structural features that contribute to its efficacy against kinases may also be relevant for targeting viral proteases or integrases. Preliminary studies suggest that modifications to the piperazine ring could yield derivatives with enhanced antiviral activity without compromising safety profiles.

The industrial significance of BENZOIC ACID, 2,3,5-trifluoro-4-(4-methyl-1-piperazinyl) extends beyond academic research into commercial applications. Pharmaceutical companies are increasingly investing in fluorinated building blocks due to their proven track record in improving drug properties. The demand for high-quality intermediates like this one is expected to rise as more complex drug candidates enter clinical development pipelines.

In conclusion, BENZOIC ACID (812643-49-5) represents a fascinating example of how structural innovation can lead to novel therapeutics with significant biological activity. Its unique combination of fluorine substitution and piperazine functionality makes it a versatile tool for chemical biologists and medicinal chemists alike. As research continues to uncover new applications for this compound, its role in advancing therapeutic strategies across multiple disease areas is likely to expand further.